Cas no 5780-13-2 (Butane, 2,3-dibromo-,(2R,3S)-rel-)

• Product Name: Butane, 2,3-dibromo-,(2R,3S)-rel-
• CAS No: 5780-13-2
• MF: C₄H₈Br₂
• MW: 215.914319992065
• CID: 372995
• PubChem ID: 24864474
• Update Time: 2025-04-19

Butane, 2,3-dibromo-,(2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Butane, 2,3-dibromo-,(2R,3S)-rel-
• erythro-2,3-Dibromobutane
• MESO-2,3-DIBROMOBUTANE
• Butane, 2,3-dibromo-, erythro
• Threo-2,3-dibromobutane
• meso-2,3-Dibromobutane, 98%
• SCHEMBL10581065
• Butane, 2,3-dibromo-, (R*,S*)-
• 5780-13-2
• (r,s)-2,3-dibromo-butane
• (2R,3S)-2,3-dibromobutane
• (R*,S*)-2,3-Dibromobutane
• BXXWFOGWXLJPPA-ZXZARUISSA-N
• NSC 115796
• rel-(2R,3S)-2,3-Dibromobutane

• Inchi： 1S/C4H8Br2/c1-3(5)4(2)6/h3-4H,1-2H3/t3-,4+
• InChI Key： BXXWFOGWXLJPPA-ZXZARUISSA-N
• SMILES： Br[C@H](C)[C@H](C)Br

Computed Properties

• Exact Mass: 213.89900
• Monoisotopic Mass: 213.899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.767 g/mL at 25 °C(lit.)
• Melting Point: -34.5°C
• Boiling Point: 73-74 °C/47 mmHg(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.51(lit.)
• PSA: 0.00000
• LogP: 2.55320
• Solubility: Not determined

Butane, 2,3-dibromo-,(2R,3S)-rel- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Risk Phrases：36/37/38-36
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃